(Z)-((hex-3-en-1-yloxy)methyl)benzene

• CAS No.: 88191-39-3
• Molecular Formula: C13H18O
• Molecular Weight: 190.28 g/mol
• IUPAC Name: [(Z)-hex-3-enoxy]methylbenzene
• InChI: InChI=1S/C13H18O/c1-2-3-4-8-11-14-12-13-9-6-5-7-10-13/h3-7,9-10H,2,8,11-12H2,1H3/b4-3-
• InChI Key: PCHRJGRKKJOULQ-ARJAWSKDSA-N
• Isomeric SMILES: CC/C=C\CCOCC1=CC=CC=C1
• Canonical SMILES: CCC=CCCOCC1=CC=CC=C1

Description

(Z)-((hex-3-en-1-yloxy)methyl)benzene is a chiral organic compound characterized by a benzene ring substituted with a methoxy group bearing a (Z)-configured hex-3-en-1-yl chain. Its structure features a stereospecific double bond (Z configuration), which influences its reactivity and physical properties. This compound is synthesized via copper hydride (CuH)-catalyzed enantioselective processes, as demonstrated in the preparation of related carbo- and heterocyclic intermediates . Such methodologies highlight its utility in asymmetric synthesis, particularly for constructing complex cyclic frameworks.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Stereochemical Isomerism: (Z) vs. (E) Configuration

A key comparison lies in the stereochemistry of alkenyl-substituted benzyl ethers. For instance, 1-((E)-4-bromo-2-methylbut-1-en-1-yl)-4-((((Z)-hex-3-en-1-yl)oxy)methyl)benzene (1e) () shares structural similarities but differs in its (E)-configured bromoalkenyl substituent. The (Z) configuration in the target compound likely enhances steric accessibility for catalytic processes, whereas the (E) isomer may exhibit altered reactivity due to spatial constraints. Both compounds are synthesized via Procedure A, but the brominated analog (1e) introduces electrophilic sites for further functionalization .

Substitution Patterns and Functional Group Impact

Comparisons with simpler benzyl ethers (e.g., benzyloxy derivatives lacking alkenyl chains) reveal significant differences:

• Polarity and Purification : The hex-3-en-1-yloxy group increases hydrophobicity, necessitating specific eluents (e.g., 2.5% MTBE in hexanes) for purification . Simpler ethers often require less specialized conditions.
• Reactivity : The Z-alkenyl moiety may participate in cycloaddition or hydrogenation reactions, whereas saturated analogs lack such versatility.

Role in Catalytic Processes

(Z)-((hex-3-en-1-yloxy)methyl)benzene derivatives are pivotal in CuH-catalyzed reactions, enabling enantioselective cyclization. In contrast, compounds like N-(2-hydroxy-1,1-dimethylethyl)-3-methylbenzamide () serve as directing groups in C–H functionalization but lack the stereochemical complexity required for asymmetric catalysis .

Research Findings and Implications

• Stereochemical Influence : The (Z) configuration in (Z)-((hex-3-en-1-yloxy)methyl)benzene facilitates enantioselective cyclization, as evidenced by its use in synthesizing carbo-/heterocycles with high stereocontrol .
• Functional Group Synergy: The combination of an alkenyl ether and benzene ring enhances both stability and reactivity, distinguishing it from saturated or non-ether analogs.